4-chloro-8-ethoxy-3-nitroquinoline
Description
4-chloro-8-ethoxy-3-nitroquinoline is a chemical compound with the molecular formula C11H9ClN2O3 . It is related to other compounds such as 4-chloro-8-nitroquinoline and Ethyl 4-chloro-8-nitroquinoline-3-carboxylate .
Synthesis Analysis
The synthesis of quinoline derivatives, including 4-chloro-8-ethoxy-3-nitroquinoline, involves various protocols. Classical methods such as Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach are commonly used . Other techniques include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .Molecular Structure Analysis
The InChI code for 4-chloro-8-ethoxy-3-nitroquinoline is 1S/C11H9ClN2O3/c1-2-16-8-5-6-12-10-7(9(8)14(15)17)3-4-11(10)13/h3-6H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
The chemical reactions involving quinoline derivatives are diverse and complex. They include various synthesis protocols and functionalization reactions for biological and pharmaceutical activities .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-chloro-8-ethoxy-3-nitroquinoline include its molecular weight of 252.65 . More specific properties such as melting point, boiling point, and density were not found in the search results.Safety and Hazards
Future Directions
Quinoline and its derivatives, including 4-chloro-8-ethoxy-3-nitroquinoline, have become essential compounds due to their versatile applications in various fields. They are vital scaffolds for drug discovery and play a major role in medicinal chemistry . Future research will likely focus on developing more efficient synthesis methods and exploring new biological and pharmaceutical activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-8-ethoxy-3-nitroquinoline involves the nitration of 4-chloro-8-ethoxyquinoline followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with a nitrite salt to form the final product.", "Starting Materials": [ "4-chloro-8-ethoxyquinoline", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "4-chloro-8-ethoxyquinoline is nitrated with a mixture of nitric acid and sulfuric acid to form 4-chloro-8-ethoxy-3-nitroquinoline.", "The nitro group is reduced to an amino group using hydrogen gas and palladium on carbon as a catalyst.", "The amino group is diazotized with sodium nitrite and hydrochloric acid to form a diazonium salt.", "The diazonium salt is coupled with a nitrite salt in the presence of sodium hydroxide to form 4-chloro-8-ethoxy-3-nitroquinoline." ] } | |
CAS RN |
1974746-74-1 |
Product Name |
4-chloro-8-ethoxy-3-nitroquinoline |
Molecular Formula |
C11H9ClN2O3 |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
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